Cas no 1806186-85-5 (Ethyl 4-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806186-85-5
• MF: C₁₁H₉F₅INO₃
• MW: 425.090553045273
• CID: 4838350
• Update Time: 2025-05-22

Ethyl 4-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H9F5INO3/c1-2-20-7(19)3-5-9(17)8(10(12)13)6(4-18-5)21-11(14,15)16/h4,10H,2-3H2,1H3
• InChI Key： MLXURRNKBMKSQV-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=CN=C1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate

Ethyl 4-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate: A Comprehensive Overview

Ethyl 4-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate, with the CAS number 1806186-85-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and development. The structure of this compound is characterized by a pyridine ring substituted with several functional groups, including a difluoromethyl group, an iodo group, and a trifluoromethoxy group, along with an ethyl acetate moiety attached at the 2-position of the pyridine ring.

The presence of multiple fluorinated groups in the molecule contributes to its unique chemical properties, such as increased lipophilicity and enhanced stability. These attributes make it an attractive candidate for various biological applications. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting specific cellular pathways. For instance, research has demonstrated that this compound exhibits significant inhibitory activity against certain kinases, which are key players in various disease states, including cancer and inflammatory disorders.

One of the most notable aspects of Ethyl 4-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate is its ability to modulate cellular signaling pathways. This is primarily attributed to the electronic effects imparted by the trifluoromethoxy group and the difluoromethyl group. These groups not only enhance the molecule's ability to interact with target proteins but also contribute to its selectivity, which is crucial for minimizing off-target effects and improving therapeutic efficacy.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, acetylations, and fluorination processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both preclinical and clinical studies. The use of advanced synthetic techniques has also enabled the exploration of structural analogs, which are essential for understanding the structure-activity relationships (SAR) of this class of compounds.

In terms of biological evaluation, Ethyl 4-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate has been extensively studied in vitro and in vivo models. Preclinical data indicate that it possesses potent anti-inflammatory and anti-proliferative activities, making it a promising candidate for treating conditions such as autoimmune diseases and solid tumors. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative disorders.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular mechanisms underlying the activity of this compound. Molecular docking studies have revealed that it binds effectively to critical residues within the active sites of target enzymes, providing insights into its mode of action. These findings have been corroborated by experimental data, further validating its therapeutic potential.

Despite its promising profile, Ethyl 4-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate faces several challenges that need to be addressed before it can be translated into clinical practice. One such challenge is optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity. Ongoing research is focused on modifying the structure to improve these parameters while maintaining its biological activity.

In conclusion, Ethyl 4-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-acetate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable tool in drug discovery efforts. As research continues to unfold, this compound holds great potential for contributing to the development of innovative therapies that address unmet medical needs.